![molecular formula C17H16O5 B3337926 Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate CAS No. 832738-16-6](/img/structure/B3337926.png)
Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate
Overview
Description
“Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” is a chemical compound with the molecular formula C17H16O5 . It contains a total of 38 atoms; 16 Hydrogen atoms, 17 Carbon atoms, and 5 Oxygen atoms . This compound is an intermediate used to synthesize peroxisome proliferator-activated receptor (PPAR) activators .
Physical And Chemical Properties Analysis
“Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” has a molecular weight of 300.31 . The exact physical and chemical properties such as melting point, boiling point, and density are not provided in the retrieved sources.Scientific Research Applications
Bioactive Precursor in Organic Synthesis
“Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” is known as a bioactive precursor in the organic synthesis of compounds . It plays a significant role in the synthesis of a variety of compounds due to its pharmacological activities .
Antifungal Applications
This compound exhibits antifungal properties, making it valuable in the development of antifungal medications .
Antihypertensive Applications
It also shows antihypertensive activities, which means it can be used in the research and development of drugs for managing high blood pressure .
Anticancer Applications
The anticancer properties of “Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” make it a potential candidate for cancer research and drug development .
Antiulcer Applications
This compound has antiulcer properties, suggesting its potential use in the development of treatments for ulcers .
Antipsychotic Applications
“Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” also exhibits antipsychotic activities, indicating its potential use in the development of antipsychotic medications .
Antiviral Applications
The compound’s antiviral properties make it a potential candidate for the development of antiviral drugs .
Raw Material for Medical Products
“Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” is synthetically a versatile substrate, which can be used as a raw material for the preparation of medical products .
Safety and Hazards
Handling of “Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate” requires safety precautions. It is harmful by inhalation, in contact with skin, and if swallowed . In case of contact, wash skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If irritation persists, seek medical attention .
properties
IUPAC Name |
methyl 2-[(5-formyl-2-methoxyphenyl)methoxy]benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16O5/c1-20-15-8-7-12(10-18)9-13(15)11-22-16-6-4-3-5-14(16)17(19)21-2/h3-10H,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLQPJLPCCQJARZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=O)COC2=CC=CC=C2C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901218433 | |
Record name | Methyl 2-[(5-formyl-2-methoxyphenyl)methoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901218433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(5-formyl-2-methoxybenzyl)oxy]benzoate | |
CAS RN |
832738-16-6 | |
Record name | Methyl 2-[(5-formyl-2-methoxyphenyl)methoxy]benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=832738-16-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-[(5-formyl-2-methoxyphenyl)methoxy]benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901218433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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